Cas no 1349264-82-9 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 1349264-82-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5830536
• PubChem ID: 165810485
• Update Time: 2025-08-05

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2S)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-1-oxobutyl]amino]-
• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• 1349264-82-9
• EN300-1505678

• Inchi： 1S/C27H26N2O5/c1-16(2)24(25(30)28-18-13-11-17(12-14-18)26(31)32)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,16,23-24H,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m0/s1
• InChI Key： MLBPQNGFDAOBBH-DEOSSOPVSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(=O)[C@@H](NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(C)C)C=C1

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 725.7±50.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic Acid (CAS No. 1349264-82-9): An Overview

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 1349264-82-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ser(Mbh)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (fluorenylmethyloxycarbonyl) group is a widely used protecting group in peptide synthesis due to its stability and ease of removal under mild conditions.

The structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid consists of a benzoic acid moiety linked to an amino acid side chain, which is further modified by the Fmoc protecting group. This unique structure confers several advantageous properties, making it an essential building block in the development of novel therapeutic agents. The presence of the Fmoc group ensures that the amino functionality remains protected during multi-step synthetic processes, preventing unwanted side reactions and enhancing the overall yield and purity of the final product.

In recent years, significant advancements have been made in the application of Fmoc-Ser(Mbh)-OH in various areas of medicinal chemistry. One notable area is the synthesis of peptides with enhanced biological activity. Peptides are increasingly being explored as potential drugs due to their high specificity and low toxicity. However, their stability and bioavailability often pose significant challenges. The use of protected amino acids like Fmoc-Ser(Mbh)-OH allows for the precise control of peptide synthesis, enabling researchers to design and synthesize peptides with improved pharmacological properties.

Another important application of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The Fmoc protecting group can be strategically incorporated into prodrug designs to enhance solubility, stability, and bioavailability. This approach has shown promise in improving the therapeutic efficacy of various drugs, particularly those with poor pharmacokinetic properties.

The synthetic route for Fmoc-Ser(Mbh)-OH involves several well-established chemical transformations. The starting material, L-serine, undergoes a series of reactions to introduce the Fmoc protecting group and the benzoic acid moiety. These reactions are typically carried out under carefully controlled conditions to ensure high yields and purity. Recent studies have focused on optimizing these synthetic protocols to reduce reaction times and minimize by-product formation, thereby making the process more efficient and cost-effective.

In addition to its use in peptide synthesis and prodrug development, Fmoc-Ser(Mbh)-OH has also found applications in other areas of chemical biology. For instance, it has been used as a tool for studying protein-protein interactions and enzyme mechanisms. The ability to selectively modify specific amino acid residues within proteins using protected amino acids like Fmoc-Ser(Mbh)-OH provides valuable insights into protein structure and function.

The safety profile of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid is another important consideration in its use as a research tool and potential therapeutic agent. Extensive toxicity studies have shown that this compound is generally well-tolerated at relevant concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safe use.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 1349264-82-9), or Fmoc-Ser(Mbh)-OH, is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an essential building block for the synthesis of peptides, prodrugs, and other biologically active molecules. As research continues to advance in these areas, the importance of compounds like Fmoc-Ser(Mbh)-OH is likely to grow, contributing to the development of new therapeutic strategies and improving our understanding of biological systems.